2-Bromo-4-methylbenzene-1-sulfonyl fluoride

• CAS No.: 320-61-6
• Molecular Formula: C7H6BrFO2S
• Molecular Weight: 253.09 g/mol
• IUPAC Name: 2-bromo-4-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C7H6BrFO2S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3
• InChI Key: LRIHRFIBIHZZQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)F)Br

Description

2-Bromo-4-methylbenzene-1-sulfonyl fluoride (CAS: 320-61-6) is a halogenated aromatic sulfonyl fluoride with the molecular formula C₇H₆BrFO₂S and a molecular weight of 253.09 g/mol . Structurally, it features a benzene ring substituted with a bromine atom at the 2-position, a methyl group at the 4-position, and a sulfonyl fluoride (-SO₂F) group at the 1-position. The sulfonyl fluoride functional group is notable for its chemical stability compared to sulfonyl chlorides, making it advantageous in applications requiring resistance to hydrolysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-methylbenzene-1-sulfonyl fluoride typically involves the sulfonylation of 2-Bromo-4-methylbenzene. One common method is the reaction of 2-Bromo-4-methylbenzene with sulfuryl chloride (SO2Cl2) in the presence of a catalyst such as aluminum chloride (AlCl3). The reaction proceeds under mild conditions, typically at room temperature, to yield the desired sulfonyl chloride intermediate. This intermediate is then treated with a fluoride source, such as potassium fluoride (KF), to produce 2-Bromo-4-methylbenzene-1-sulfonyl fluoride .

Industrial Production Methods

Industrial production of 2-Bromo-4-methylbenzene-1-sulfonyl fluoride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The use of phase transfer catalysts can enhance the efficiency of the fluoride substitution step, making the process more suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-methylbenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution (EAS): The bromine and sulfonyl fluoride groups on the benzene ring make it susceptible to further substitution reactions.

Nucleophilic Substitution: The sulfonyl fluoride group can undergo nucleophilic substitution reactions with nucleophiles such as amines, alcohols, and thiols.

Common Reagents and Conditions

Nitration: Concentrated nitric acid (HNO3) and sulfuric acid (H2SO4) are used to introduce a nitro group onto the benzene ring.

Sulfonation: Fuming sulfuric acid (H2SO4) is used to introduce a sulfonic acid group.

Halogenation: Bromine (Br2) or chlorine (Cl2) in the presence of a Lewis acid catalyst like iron(III) chloride (FeCl3) is used for halogenation reactions.

Major Products Formed

Nitration: 2-Bromo-4-methyl-1-nitrobenzene-1-sulfonyl fluoride.

Sulfonation: 2-Bromo-4-methylbenzene-1,3-disulfonyl fluoride.

Halogenation: 2,4-Dibromo-4-methylbenzene-1-sulfonyl fluoride.

Scientific Research Applications

2-Bromo-4-methylbenzene-1-sulfonyl fluoride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition.

Medicine: Research into the potential therapeutic applications of sulfonyl fluorides includes their use as enzyme inhibitors in drug development.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-4-methylbenzene-1-sulfonyl fluoride involves its interaction with nucleophilic sites on target molecules. The sulfonyl fluoride group is highly electrophilic, allowing it to react with nucleophiles such as amino acids in proteins. This reaction forms a covalent bond, leading to the inactivation of the target molecule. In the case of enzyme inhibition, the compound binds to the active site of the enzyme, preventing substrate access and thereby inhibiting enzyme activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The following compounds, sourced from recent literature and commercial databases, share structural similarities with 2-bromo-4-methylbenzene-1-sulfonyl fluoride but exhibit distinct functional groups and substituents:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Bromo-4-methylbenzene-1-sulfonyl fluoride	C₇H₆BrFO₂S	253.09	Benzene core; -Br (2), -CH₃ (4), -SO₂F (1)
4-Bromo-naphthalene-1-sulfonyl chloride	C₁₀H₆BrClO₂S	305.52*	Naphthalene core; -Br (4), -SO₂Cl (1); larger aromatic system
3-(Pyridine-2-carbonyl)benzenesulfonyl chloride	C₁₂H₉ClN₂O₃S	296.52*	Benzene core; -SO₂Cl (1), pyridine-carbonyl substituent; heterocyclic moiety
4-(1,3,3-Trimethylureido)benzenesulfonyl chloride	C₁₀H₁₃ClN₂O₃S	276.74*	Benzene core; -SO₂Cl (1), urea-derived substituent; polar functional group

*Calculated based on atomic masses where direct data was unavailable .

Key Observations:

Functional Groups : Sulfonyl fluorides (e.g., the target compound) are less reactive toward nucleophiles than sulfonyl chlorides (e.g., 4-bromo-naphthalene-1-sulfonyl chloride), enhancing their utility in aqueous environments .

Heteroatom Influence : Bromine in the target compound may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), while the urea group in 4-(1,3,3-Trimethylureido)benzenesulfonyl chloride could enhance solubility in polar solvents .

Biological Activity

2-Bromo-4-methylbenzene-1-sulfonyl fluoride, also known as a sulfonyl fluoride compound, has gained attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesis, and applications, supported by data tables and relevant research findings.

• Chemical Formula : C7H8BrFNO2S
• Molecular Weight : Approximately 253.09 g/mol
• Structure : Contains a bromine atom at position 2 and a methyl group at position 4 on the benzene ring, which influences its reactivity profile.

Biological Activity Overview

Sulfonyl fluorides are known for their electrophilic nature, allowing them to interact with various biological targets, including enzymes and receptors. This section summarizes the potential biological activities associated with 2-bromo-4-methylbenzene-1-sulfonyl fluoride.

Enzyme Inhibition

Sulfonyl fluorides can act as inhibitors in biochemical pathways. Their ability to form covalent bonds with nucleophilic sites on proteins suggests potential applications in targeting specific enzymes involved in disease processes. For example, studies have shown that aromatic sulfonyl fluorides can stabilize transthyretin (TTR), preventing amyloidogenesis, which is relevant in diseases like Alzheimer's .

The mechanism of action for 2-bromo-4-methylbenzene-1-sulfonyl fluoride likely involves:

• Covalent Bond Formation : The sulfonyl fluoride group can react with nucleophiles in proteins, leading to inhibition of enzymatic activity.
• Electrophilic Character : The presence of the bromine atom enhances the electrophilicity of the compound, facilitating interactions with biological macromolecules.

Synthesis Methods

2-Bromo-4-methylbenzene-1-sulfonyl fluoride can be synthesized through various methods. A common approach involves the reaction of corresponding sulfonic acids with fluorinating agents under controlled conditions to yield sulfonyl fluorides efficiently .

Case Study 1: Enzyme Interaction

A study demonstrated that certain sulfonyl fluorides could covalently modify transthyretin, leading to significant changes in its stability and function. This suggests that similar modifications could be explored for 2-bromo-4-methylbenzene-1-sulfonyl fluoride to assess its potential therapeutic effects against amyloidogenic diseases .

Case Study 2: Antimicrobial Testing

In a comparative analysis of various sulfonyl fluorides, compounds structurally similar to 2-bromo-4-methylbenzene-1-sulfonyl fluoride exhibited antimicrobial activity against both Gram-positive and Gram-negative bacteria. This highlights the need for further investigation into the specific antimicrobial properties of this compound .

Comparative Analysis of Related Compounds

The following table compares 2-bromo-4-methylbenzene-1-sulfonyl fluoride with other similar compounds regarding their structural features and biological activities:

Compound Name	Structure Features	Biological Activity
2-Bromo-4-methylbenzene-1-sulfonyl fluoride	Bromine at position 2, methyl at position 4	Potential enzyme inhibitor; antimicrobial
3-Bromo-2-nitrobenzene-1-sulfonyl fluoride	Nitro group instead of methyl	Known for higher reactivity
4-Bromo-3-methylbenzene-1-sulfonyl fluoride	Bromine at position 4	Enhanced interaction with specific targets
2-Fluoro-3-methylbenzene-1-sulfonyl fluoride	Fluorine instead of bromine	Altered reactivity profile